Cas no 1187932-46-2 (8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one)

• Product Name: 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one
• CAS No: 1187932-46-2
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• MDL: MFCD12913854
• CID: 4777859
• PubChem ID: 53408508
• Update Time: 2025-08-05

8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-1,4,4-TRIMETHYL-3,4-DIHYDRO-1H-QUINOLIN-2-ONE
• SB31498
• 8-Bromo-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one
• 8-bromo-1,4,4-trimethyl-3H-quinolin-2-one
• MFCD12913854
• 8-Bromo-3,4-dihydro-1,4,4-trimethyl-2(1H)-quinolinone
• CS-0159443
• DTXSID501216130
• 1187932-46-2
• E81985
• 8-bromo-1,4,4-trimethyl-1,2,3,4-tetrahydroquinolin-2-one
• 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one

• MDL： MFCD12913854
• Inchi： 1S/C12H14BrNO/c1-12(2)7-10(15)14(3)11-8(12)5-4-6-9(11)13/h4-6H,7H2,1-3H3
• InChI Key： YXYICGAXRNWURI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C)C(CC2(C)C)=O

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3

Additional information on 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one

Professional Introduction to 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1187932-46-2)

8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one, identified by its CAS number 1187932-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one, particularly the presence of a bromine substituent and a trimethyl group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The significance of this compound lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. Quinoline derivatives have a long history of use in medicinal chemistry, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of halogen atoms, such as the bromine atom in 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one, often enhances the metabolic stability and binding affinity of these molecules to biological targets. This makes it an attractive candidate for further functionalization and exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The brominated quinoline scaffold offers a versatile platform for such endeavors. For instance, studies have demonstrated that modifications at the 8-position of the quinoline ring can significantly alter the pharmacological profile of the compound. The bromine atom in 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one provides a handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The compound's structural motif is also relevant in the context of contemporary research on molecular recognition and drug-target interactions. The trimethyl group at the 1-position contributes to the steric environment around the quinoline core, influencing its ability to interact with biological macromolecules. This feature is particularly important in designing molecules that can selectively bind to specific protein targets without off-target effects. Such selectivity is crucial for developing drugs with enhanced therapeutic index and minimized adverse reactions.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one as a lead compound. These techniques allow researchers to predict the binding modes of quinoline derivatives to various biological targets with high accuracy. By leveraging such computational tools, scientists can optimize the structure of 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one to improve its affinity and selectivity for desired biological processes. This approach has been instrumental in accelerating the discovery pipeline for new drugs.

The synthesis of 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a quinoline precursor followed by bromination and subsequent alkylation steps. Each step is carefully optimized to ensure high yield and purity. The availability of efficient synthetic routes makes this compound accessible for further derivatization and application in various research settings.

In conclusion, 8-Bromo-1,4,4-trimethyl-3,4-dihydro-1H quinolin -2-one (CAS No. 1187932 -46 -2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and synthetic accessibility position it as a valuable building block for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve，this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.